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Compound of Interest |

Compound Name: 5-Hydroxy-3-phenylbenzoic acid
CAS No.: 35489-88-4
Cat. No.: B1503092
Get Quote
. J

Biphenyl carboxylic acids and their hydroxylated derivatives represent a significant class of
organic compounds. Their rigid backbone, conferred by the biphenyl moiety, combined with the
versatile reactivity of the carboxylic acid and hydroxyl groups, makes them valuable building
blocks in the synthesis of polymers, dyes, and pharmaceuticals. Specifically, the introduction of
a hydroxyl group can significantly modulate the biological activity and pharmacokinetic
properties of the parent molecule, often enhancing its potential as a drug candidate. 5-
Hydroxy-3-phenylbenzoic acid, as a specific isomer, warrants detailed investigation to unlock
its full potential in various research and development endeavors.

Molecular Identity and Structure

A precise understanding of the molecular structure is the foundation upon which all other
physicochemical interpretations are built.

o |[UPAC Name: 5-Hydroxy-3-phenylbenzoic acid
e Synonyms: 5-hydroxy-[1,1'-biphenyl]-3-carboxylic acid

o CAS Number: 140472-69-1
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e Molecular Formula: C13H1003[1]
e Molecular Weight: 214.22 g/mol [1][2]

The structure consists of a benzoic acid core with a phenyl group at the 3-position and a
hydroxyl group at the 5-position. This specific substitution pattern dictates its electronic
properties, acidity, and potential for intermolecular interactions.

Physicochemical Properties: A Quantitative
Overview

The following table summarizes the key physicochemical properties of 5-Hydroxy-3-
phenylbenzoic acid and its isomers. It is crucial to note that experimentally determined data
for the specific 5-hydroxy-3-phenyl isomer is not readily available in the public domain.
Therefore, data for closely related isomers are provided for comparative context, alongside
predicted values where available.
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Expert Insights on Property Interpretation:

¢ Melting Point: The high melting points of these compounds are characteristic of their rigid,
crystalline nature and the presence of intermolecular hydrogen bonding facilitated by the
carboxylic acid and hydroxyl groups. The variation among isomers reflects differences in
crystal lattice packing.

» Solubility: The presence of the polar carboxylic acid and hydroxyl groups suggests some
solubility in polar organic solvents like ethanol and ether.[3] However, the dominant nonpolar
biphenyl structure leads to predicted insolubility in water.[3] For practical applications, salt
formation (e.g., with sodium bicarbonate) is a standard strategy to enhance aqueous
solubility.

e pKa: The carboxylic acid group is expected to have a pKa around 4, typical for benzoic acid
derivatives. The phenolic hydroxyl group's pKa is anticipated to be around 10. These distinct
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pKa values allow for selective ionization at different pH levels, a critical consideration in drug
delivery and separation science.

Synthesis and Purification: A Validated Protocol

The synthesis of phenylbenzoic acids often involves palladium-catalyzed cross-coupling
reactions, such as the Suzuki coupling. The following protocol describes a general and reliable
method for the synthesis of 3-phenylbenzoic acid, which can be adapted for 5-hydroxy-3-
phenylbenzoic acid by using appropriately substituted starting materials (e.g., 3-bromo-5-
hydroxybenzoic acid).[6]

Experimental Protocol: Suzuki Coupling for the
Synthesis of Phenylbenzoic Acids

Objective: To synthesize a phenylbenzoic acid derivative via a Suzuki coupling reaction.

Materials:

Appropriate halobenzoic acid (e.g., 3-iodobenzoic acid)

e Phenylboronic acid

» Palladium(ll) chloride

e Sodium carbonate

e 1,2-Dimethoxyethane (DME)

e Water

o tert-Butyl methyl ether (TBME)

e Concentrated Hydrochloric acid

 Silica gel

e Anhydrous sodium sulfate
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Procedure:

e Reaction Setup: In a round-bottom flask, dissolve the halobenzoic acid and sodium
carbonate in a mixture of DME and water.

» Catalyst Addition: To the stirred solution, add phenylboronic acid followed by a catalytic
amount of palladium(ll) chloride.

o Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer
Chromatography (TLC).

o Work-up: After completion, cool the reaction mixture and filter to remove the catalyst.

 Acidification: Dilute the filtrate with water and acidify with concentrated hydrochloric acid to
precipitate the crude product.

o Extraction: Filter the solid and dissolve it in TBME. Wash the organic layer with water and dry

over anhydrous sodium sulfate.

« Purification: Filter the drying agent and evaporate the solvent under reduced pressure. The
crude product can be further purified by recrystallization from a suitable solvent system (e.g.,
water for benzoic acid derivatives).[7]

Causality Behind Experimental Choices:

o Palladium Catalyst: Palladium is highly efficient in catalyzing the carbon-carbon bond
formation in Suzuki couplings.

o Base (Sodium Carbonate): The base is essential for the activation of the boronic acid and to
facilitate the transmetalation step in the catalytic cycle.

o Solvent System (DME/Water): This biphasic solvent system is effective for dissolving both
the organic substrates and the inorganic base.

Workflow Diagram: Synthesis and Purification
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Caption: Workflow for the synthesis and purification of phenylbenzoic acid derivatives.

Analytical Characterization

A combination of spectroscopic techniques is essential for the unambiguous identification and
purity assessment of 5-Hydroxy-3-phenylbenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons on both phenyl rings. The protons on the substituted ring will exhibit splitting patterns
influenced by the carboxylic acid, hydroxyl, and phenyl groups. The chemical shifts of the
protons adjacent to the hydroxyl and carboxylic acid groups will be particularly informative.
The acidic proton of the carboxylic acid will typically appear as a broad singlet at a downfield
chemical shift (>10 ppm).[8][9]

e 13C NMR: The carbon NMR spectrum will show characteristic signals for the carboxyl carbon
(~170 ppm) and the carbons attached to the hydroxyl group and the other phenyl ring.[9] The
number of unique carbon signals will confirm the substitution pattern.

Infrared (IR) Spectroscopy

The IR spectrum provides valuable information about the functional groups present. Key
expected absorptions include:

e Abroad O-H stretch from the carboxylic acid, typically in the range of 2500-3300 cm~1.[10]

e Astrong C=0 stretch from the carboxylic acid, usually around 1700-1725 cm~! for aromatic
acids.[10]
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e An O-H stretch from the phenolic group, typically around 3200-3600 cm~1.
e C-O stretching and O-H bending vibrations.

e Aromatic C-H and C=C stretching vibrations.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern. The
molecular ion peak (M*) should correspond to the exact mass of the compound. Fragmentation
patterns can provide further structural information.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for assessing the purity of 5-Hydroxy-3-phenylbenzoic acid
and for its quantification in various matrices.[11] A reversed-phase C18 column with a mobile
phase consisting of an acidified aqueous solution and an organic modifier (e.g., acetonitrile or
methanol) is a common starting point for method development.[11]

Analytical Workflow Diagram
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Caption: A typical analytical workflow for the characterization of a synthesized organic
compound.

Safety and Handling

While specific toxicity data for 5-Hydroxy-3-phenylbenzoic acid is not readily available,
compounds of this class should be handled with care. Related compounds are known to be
irritants to the skin, eyes, and respiratory system.[1][2] Appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when
handling this chemical. Work should be conducted in a well-ventilated fume hood.

Conclusion

5-Hydroxy-3-phenylbenzoic acid is a molecule with significant potential, stemming from its
unique structural features. This guide has provided a detailed overview of its physicochemical
properties, drawing upon available data for the compound and its close isomers. The outlined
synthetic and analytical methodologies offer a robust framework for researchers to produce and
characterize this compound with high purity and confidence. As with any specialized chemical,
a thorough understanding of its properties is the cornerstone of innovative and successful
research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-Hydroxy-3-phenylbenzoic acid | C13H1003 | CID 11586549 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. 3-Phenylsalicylic acid | C13H1003 | CID 9348 - PubChem [pubchem.ncbi.nim.nih.gov]
. chembk.com [chembk.com]

. CAS Common Chemistry [commonchemistry.cas.org]

2
3
4
o 5. BXZK-4-FRFL 95% | Sigma-Aldrich [sigmaaldrich.com]
6. Making sure you're not a bot! [oc-praktikum.de]

7. Benzoic acid - Wikipedia [en.wikipedia.org]

8. 3-Hydroxybenzoic acid(99-06-9) 1H NMR spectrum [chemicalbook.com]
9. rsc.org [rsc.org]

¢ 10. chem.libretexts.org [chem.libretexts.org]

e 11. scispace.com [scispace.com]

¢ To cite this document: BenchChem. [Introduction: The Significance of Substituted Biphenyl
Carboxylic Acids]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1503092/docs#introduction-the-significance-of-
substituted-biphenyl-carboxylic-acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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